2-[1-(5-Methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one

• IUPAC Name: 2-[1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C18H16N4O3/c1-12-9-16(20-25-12)18(24)21-10-14(11-21)22-17(23)8-7-15(19-22)13-5-3-2-4-6-13/h2-9,14H,10-11H2,1H3
• InChI Key: ZUJHZNXDHSVVTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CC(C2)N3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

The compound appears to contain several structural components including a 5-Methyl-1,2-oxazole-3-carbonyl group, an azetidin-3-yl group, and a 6-phenylpyridazin-3-one group. Oxazoles are a class of organic compounds with a five-membered ring containing one oxygen atom, one nitrogen atom, and three carbon atoms.

Molecular Structure Analysis

The molecular structure of oxazoles, one of the components of your compound, is characterized by a five-membered ring containing one oxygen atom and one nitrogen atom. The specific arrangement of these atoms and groups in your compound would determine its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of the oxazole ring could influence its reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many oxazole derivatives have been found to have biological activity, including antimicrobial, anticancer, and anti-inflammatory effects.

Safety and Hazards

Safety and hazards would depend on the specific compound. Some oxazoles can be hazardous if ingested.

Future Directions

Oxazoles and their derivatives are a topic of ongoing research due to their wide range of biological activities. Future research may focus on synthesizing new oxazole derivatives and investigating their potential uses.